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Compound of Interest

2-(4-Bromophenyl)ethylamine
Compound Name:
hydrochloride

Cat. No.: B1342784

CAS Number: 39260-89-4
Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-Bromophenyl)ethylamine
hydrochloride, a key chemical intermediate. The document details its physicochemical
properties, outlines a detailed synthesis protocol, and discusses its known applications and
potential biological significance based on available data.

Chemical and Physical Properties

2-(4-Bromophenyl)ethylamine hydrochloride is the hydrochloride salt of the brominated
phenethylamine derivative, 2-(4-Bromophenyl)ethylamine. While extensive data for the
hydrochloride salt is limited, the properties of the free base are well-documented and provide
valuable context. The data presented below has been compiled from various chemical supplier
databases and literature sources.

Table 1: Physicochemical Properties of 2-(4-Bromophenyl)ethylamine and its Hydrochloride
Salt
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2-(4-

Property 24 . Bromophenyl)ethylamine

Bromophenyl)ethylamine .
Hydrochloride

CAS Number 73918-56-6 39260-89-4[1]

Molecular Formula CsH10BrN CsH11BrCIN

Molecular Weight 200.08 g/mol [2] 236.54 g/mol

Appearance Colorless to light yellow liquid White to beige powder

Melting Point Not available 240-243 °C

Boiling Point 63-72 °C at 0.2 mmHg Not available

Density 1.29 g/mL at 25 °C Not available

Refractive Index n20/D 1.574 Not available

Solubility

Slightly soluble in water.[3]

Soluble in water (2 mg/mL)

Purity

Typically >98% (GC)

Typically >96%

Synthesis and Experimental Protocols

The synthesis of 2-(4-Bromophenyl)ethylamine hydrochloride is typically achieved in a two-

step process. First, the free base, 2-(4-Bromophenyl)ethylamine, is synthesized. This is

followed by its conversion to the hydrochloride salt. While specific literature detailing a full

experimental protocol for this exact compound is sparse, a general and reliable method can be
constructed based on established organic chemistry principles for the synthesis of
phenethylamines and their subsequent salt formation.

Synthesis of 2-(4-Bromophenyl)ethylamine (Free Base)

A common and effective method for the synthesis of phenethylamines is the reduction of the
corresponding phenylacetonitrile.

Experimental Protocol:

Reaction: Reduction of 4-Bromophenylacetonitrile
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Reagents and Materials:

4-Bromophenylacetonitrile

e Lithium aluminum hydride (LiAIH4) or Raney Nickel with hydrogen gas
o Anhydrous diethyl ether or methanol

« Dilute sulfuric acid or hydrochloric acid for workup

e Sodium hydroxide or other base for neutralization

e Anhydrous magnesium sulfate or sodium sulfate for drying
» Round-bottom flask

» Reflux condenser

o Stirring apparatus

e Separatory funnel

« Distillation apparatus

Procedure:

¢ Reduction: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), a
solution of 4-bromophenylacetonitrile in an appropriate anhydrous solvent (e.g., diethyl ether
for LiAIH4 reduction or methanol for catalytic hydrogenation) is prepared.

e The reducing agent is then carefully added. If using LiAlHa, it is typically added portion-wise
at a controlled temperature (e.g., 0 °C). For catalytic hydrogenation, the nitrile solution is
added to a high-pressure hydrogenation bomb with a Raney nickel catalyst, and the vessel is
pressurized with hydrogen gas and heated.[4]

e The reaction mixture is stirred for a specified period until the reaction is complete, which can
be monitored by techniques such as Thin Layer Chromatography (TLC).
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o Workup: The reaction is carefully quenched. For LiAlHa4 reductions, this is typically done by
the sequential addition of water and a sodium hydroxide solution. For catalytic
hydrogenation, the catalyst is removed by filtration.[4]

e The crude product is then extracted from the aqueous layer using an organic solvent.

e The combined organic extracts are washed with brine, dried over an anhydrous drying agent
(e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the crude
2-(4-Bromophenyl)ethylamine.

 Purification: The crude product can be purified by vacuum distillation to obtain the pure free
base.[4]

Conversion to 2-(4-Bromophenyl)ethylamine
Hydrochloride

The purified free base is then converted to its hydrochloride salt to improve its stability and
handling properties.

Experimental Protocol:
Reaction: Acid-Base reaction with Hydrochloric Acid
Reagents and Materials:

e 2-(4-Bromophenyl)ethylamine (free base)

Anhydrous diethyl ether or other suitable organic solvent

Hydrochloric acid (concentrated or as a solution in a solvent like isopropanol)

Stirring apparatus

Filtration apparatus (e.g., Buchner funnel)

Procedure:
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e The purified 2-(4-Bromophenyl)ethylamine is dissolved in a suitable anhydrous organic
solvent, such as diethyl ether.

» While stirring, a solution of hydrochloric acid is added dropwise. This can be concentrated
hydrochloric acid or a solution of HCI in a solvent like isopropanol. The addition is continued
until the solution becomes acidic (test with pH paper).

e The hydrochloride salt will precipitate out of the solution as a solid.
e The mixture is stirred for a period to ensure complete precipitation.

e The solid product is collected by filtration, washed with a small amount of the cold solvent to
remove any unreacted starting material, and then dried under vacuum to yield pure 2-(4-
Bromophenyl)ethylamine hydrochloride.

Applications and Biological Significance

2-(4-Bromophenyl)ethylamine and its hydrochloride salt are primarily utilized as intermediates
in organic synthesis. The presence of the bromine atom on the phenyl ring and the reactive
ethylamine side chain makes it a versatile building block for the synthesis of more complex
molecules.

Known Applications:

e Synthesis of Pyrazinoisoquinoline Derivatives: 4-Bromophenethylamine has been used in
the synthesis of pyrazinoisoquinoline derivatives.[3]

e Synthesis of N-2-(4-bromophenyl)ethyl Chloroacetamide: It serves as a precursor in the
synthesis of N-2-(4-bromophenyl)ethyl chloroacetamide.[3]

» Synthesis of Alkyl Arylamino Sulfides: It has been employed in the synthesis of alkyl
arylamino sulfides.[3]

Potential Biological Significance:

Direct biological activity data for 2-(4-Bromophenyl)ethylamine hydrochloride is not readily
available in the public domain. However, its structural similarity to other substituted
phenethylamines suggests potential interactions with biological systems. Substituted
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phenethylamines are a broad class of compounds known to interact with monoamine
neurotransmitter systems. For instance, the related compound 4-bromo-2,5-
dimethoxyphenethylamine (2C-B) is a known psychedelic that acts as a partial agonist at
serotonin 5-HT2 receptors.[1][5] The bromine atom is a common feature in many modern
pharmaceuticals and can influence the pharmacokinetic and pharmacodynamic properties of a
molecule.[6]

Given its role as a synthetic intermediate, it is plausible that 2-(4-Bromophenyl)ethylamine
hydrochloride is used in the development of novel drug candidates targeting various receptors
and enzymes. Further research is required to elucidate any specific biological activities of this
compound.

Visualizations
Synthesis Workflow

The following diagram illustrates the two-step synthesis of 2-(4-Bromophenyl)ethylamine
hydrochloride from 4-bromophenylacetonitrile.

Step 1: Synthesis of Free Base Step 2: Hydrochloride Salt Formation

Reaction with HCI 2-(4-Bromophenyl)ethylamine
Hydrochloride

e.g., LiAIH4 or H2/Raney Ni

4-Bromophenylacetonitrile 2-(4-Bromophenyl)ethylamine

2-(4-Bromophenyl)ethylamine

Click to download full resolution via product page

Caption: Synthesis of 2-(4-Bromophenyl)ethylamine Hydrochloride.

Logical Relationship of Substituted Phenethylamines

This diagram illustrates the structural relationship of 2-(4-Bromophenyl)ethylamine to the parent
phenethylamine structure and other substituted derivatives, highlighting its place within this
broad class of compounds.
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Caption: Structural Relationship of 2-(4-Bromophenyl)ethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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